Benzene-1,2-disulfonyl diazide

• IUPAC Name: 1-N,2-N-didiazobenzene-1,2-disulfonamide
• InChI: InChI=1S/C6H4N6O4S2/c7-9-11-17(13,14)5-3-1-2-4-6(5)18(15,16)12-10-8/h1-4H
• InChI Key: YUDYNAYYRODHGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)S(=O)(=O)N=[N+]=[N-])S(=O)(=O)N=[N+]=[N-]
• Molecular Formula: C6H4N6O4S2
• DSSTOX Substance ID: DTXSID20393603
• Molecular Weight: 288.3 g/mol
• CAS RN: 21691-17-8

Description

Benzene-1,2-disulfonyl diazide (BDDA) is a well-known diazide compound in the field of organic chemistry. It contains a total of 22 atoms; 4 Hydrogen atoms, 6 Carbon atoms, 6 Nitrogen atoms, 4 Oxygen atoms, and 2 Sulfur atoms. It also contains 22 bonds; 18 non-H bonds, 14 multiple bonds, 4 rotatable bonds, 8 double bonds, 6 aromatic bonds, 1 six-membered ring, 2 positively charged N, and 2 sulfones.

Synthesis Analysis

BDDA has been used extensively in the synthesis of a broad range of organic compounds, including polymers, pharmaceuticals, and photoresists. The synthesis of aromatic 1,2-disulfonimides and their prospects as monomers have been discussed in a recent paper. The peculiarities of 1,2 disulfobenzoic acid chlorination, which leads to the substitution in the aromatic ring instead of the expected disulfonyl-chloride, and instability of 1,2-disulfonimides during oxidation with potassium permanganate in various media have been disclosed.

Molecular Structure Analysis

The molecular structure of BDDA includes a six-membered ring, 2 positively charged Nitrogen atoms, and 2 sulfones. High-quality images of the 3D molecular structure, molecular surface, and molecular orbitals of BDDA have been created.

Chemical Reactions Analysis

BDDA is involved in various chemical reactions. For example, it plays a role in the synthesis of polysubstituted benzenes. The reaction mechanism of benzene hydroxylation based on the simplified FeO+ structure of Fe(III)–O− has been calculated, which indicates that the reaction mechanism is a non-radical/ionic species pathway.

Physical And Chemical Properties Analysis

BDDA contains a total of 22 atoms; 4 Hydrogen atoms, 6 Carbon atoms, 6 Nitrogen atoms, 4 Oxygen atoms, and 2 Sulfur atoms. It also contains 22 bonds; 18 non-H bonds, 14 multiple bonds, 4 rotatable bonds, 8 double bonds, 6 aromatic bonds, 1 six-membered ring, 2 positively charged N, and 2 sulfones.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of Benzene-1,2-disulfonyl diazide, focusing on six unique fields:

Polymer Synthesis

Benzene-1,2-disulfonyl diazide is utilized in the synthesis of high-performance polymers. Its unique structure allows for the creation of poly-1,2-disulfonimides, which are known for their superior selective transport properties. . The high polarity and steric features of the 1,2-disulfonimide fragment enhance inter-chain interactions, leading to materials with high permeability and selectivity.

Catalysis

In the field of catalysis, Benzene-1,2-disulfonyl diazide serves as a precursor for the synthesis of bifunctional organocatalysts. These catalysts are essential in asymmetric organocatalysis, where they facilitate the activation and coordination of nucleophilic and electrophilic reactants. .

Electrochemical Reactions

Benzene-1,2-disulfonyl diazide is employed in electrochemical diazidation reactions. This process involves the anodic generation of azidyl radicals from sodium azide, which then add to alkenes to form vicinal diazides. .

Future Directions

Benzene methylation over zeolite offers an alternative route to produce high-value toluene or para-xylene directly from benzene and C1 chemical sources. This serves as a green “molecular engineering” to reduce costs of energy-intensive separation for C8 isomers by selective catalysis. This suggests that BDDA and related compounds could have significant future applications in the field of green chemistry and sustainable energy.

Mechanism of Action

Target of Action

Benzene-1,2-disulfonyl diazide is a derivative of benzenesulfonic acid . Benzenesulfonic acid derivatives have been found to inhibit human neutrophil elastase (hNE), a serine proteinase . hNE plays a crucial role in the immune response, particularly in inflammation and infection .

Mode of Action

The compound interacts with hNE, acting as a competitive inhibitor . It binds to the active center of hNE, preventing the enzyme from carrying out its function . This interaction results in the inhibition of hNE’s proteolytic activity .

Biochemical Pathways

The inhibition of hNE affects various biochemical pathways. hNE is known to degrade a range of proteins, including all extracellular matrix proteins and many important plasma proteins . By inhibiting hNE, benzene-1,2-disulfonyl diazide can potentially alter these degradation pathways .

Pharmacokinetics

The compound’s molecular weight (28826) and structure suggest that it may have certain ADME (Absorption, Distribution, Metabolism, and Excretion) properties

Result of Action

The primary result of benzene-1,2-disulfonyl diazide’s action is the inhibition of hNE. This can lead to a decrease in the degradation of certain proteins, potentially affecting various cellular processes . The specific molecular and cellular effects would depend on the context of the compound’s use and the specific proteins affected.